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Compound of Interest

Compound Name: YZ129

Cat. No.: B1193886

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers and scientists working with YZ129.

Frequently Asked Questions (FAQs)

Q1: My YZ129 is not dissolving in DMSO. What could be the issue?

Al: Difficulty in dissolving YZ129 in DMSO can be attributed to several factors. Firstly, YZ129
has a specific solubility limit in DMSO, which is approximately 5.6 mg/mL (18.65 mM)[1][2].
Attempting to prepare a solution at a higher concentration may result in incomplete dissolution.
Secondly, the dissolution of YZ129 in DMSO requires specific conditions, including warming
and sonication[1][2]. Lastly, the quality of the DMSO is crucial; using old or hygroscopic (water-
absorbed) DMSO can significantly hinder solubility[2].

Q2: What is the recommended procedure for dissolving YZ129 in DMSO?

A2: To achieve successful dissolution, it is recommended to warm the vial to 37°C and use an
ultrasonic bath to agitate the solution[1]. For complete dissolution up to its solubility limit,
heating the solution to 80°C with ultrasonication is also suggested[1][2]. Always use fresh,
anhydrous DMSO for the best results[2].

Q3: What is the molecular weight and chemical formula of YZ129?

A3: The molecular weight of YZ129 is 300.31 g/mol , and its chemical formula is
C19H12N202[1][3].
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Q4: What is the mechanism of action of YZ129?

A4:YZ129 is an inhibitor of the HSP90-calcineurin-NFAT signaling pathway. It directly binds to
Heat Shock Protein 90 (HSP90) and has been shown to suppress the nuclear translocation of
Nuclear Factor of Activated T-cells (NFAT) with an IC50 of 820 nM[1][4]. This inhibition leads to
G2/M phase cell-cycle arrest and apoptosis in glioblastoma cells[1][3].

Q5: How should | store my YZ129 stock solution?

A5: YZ129 stock solutions in DMSO can be stored at -20°C for up to a month, or at -80°C for
up to six months[2][4]. For short-term storage of a few days to weeks, 0-4°C is also
acceptable[5].

Troubleshooting Guide: Dissolving YZ129 in DMSO

This guide provides a step-by-step protocol for troubleshooting the dissolution of YZ129 in
DMSO.

Experimental Protocol for Dissolution

 Verify Concentration: Ensure the target concentration of your solution does not exceed the
maximum solubility of YZ129 in DMSO (5.6 mg/mL or 18.65 mM)[1][2].

e Use High-Quality DMSO: Utilize a fresh, unopened bottle of anhydrous or high-purity DMSO.
Hygroscopic DMSO can significantly reduce the solubility of the compound|[2].

e Pre-warm the DMSO: Gently warm the required volume of DMSO to 37°C before adding it to
the YZ129 powder.

« Initial Mixing: Add the pre-warmed DMSO to the vial containing the YZ129 powder. Vortex
the mixture for 30-60 seconds.

» Ultrasonication: Place the vial in an ultrasonic bath and sonicate for 10-15 minutes. This will
help to break up any clumps of powder and increase the surface area for dissolution.

e Heating (if necessary): If the compound is still not fully dissolved, heat the solution to 80°C
while continuing to sonicate or vortex periodically[1][2]. Monitor the solution closely during
heating.
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 Visual Inspection: After the dissolution procedure, visually inspect the solution to ensure
there are no visible particles. The solution should be clear.

» Proper Storage: Once dissolved, store the stock solution in an airtight container at the
recommended temperature (-20°C or -80°C) to prevent DMSO from absorbing water and the
compound from precipitating[2][4].
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Caption: Troubleshooting workflow for dissolving YZ129 in DMSO.
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Caption: The HSP90-Calcineurin-NFAT signaling pathway inhibited by YZ129.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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